Cas no 2228901-72-0 (Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate)

Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate is a benzoate ester derivative featuring both chloro and hydroxypropan substituents, offering versatile reactivity for synthetic applications. The chloro group enhances electrophilic properties, facilitating further functionalization, while the tertiary hydroxy group provides a handle for derivatization or coordination chemistry. This compound is particularly useful as an intermediate in pharmaceutical and agrochemical synthesis, where its balanced polarity and stability under various conditions are advantageous. Its structural features allow for selective modifications, making it valuable in the development of complex molecules. The ester moiety ensures good solubility in organic solvents, aiding in purification and reaction handling.
Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate structure
2228901-72-0 structure
Product Name:Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
CAS No:2228901-72-0
MF:C11H13ClO3
MW:228.672122716904
CID:5898136
PubChem ID:138958415
Update Time:2025-11-01

Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
    • Benzoic acid, 2-chloro-4-(1-hydroxy-1-methylethyl)-, methyl ester
    • SCHEMBL21434673
    • 2228901-72-0
    • EN300-2004739
    • CS-0094613
    • Inchi: 1S/C11H13ClO3/c1-11(2,14)7-4-5-8(9(12)6-7)10(13)15-3/h4-6,14H,1-3H3
    • InChI Key: XCBHNQGQVXPXMD-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(C(O)(C)C)C=C1Cl

Computed Properties

  • Exact Mass: 228.0553220g/mol
  • Monoisotopic Mass: 228.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.223±0.06 g/cm3(Predicted)
  • Boiling Point: 326.1±32.0 °C(Predicted)
  • pka: 13.96±0.29(Predicted)

Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2004739-0.05g
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
2228901-72-0
0.05g
$959.0 2023-09-16
Enamine
EN300-2004739-0.1g
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
2228901-72-0
0.1g
$1005.0 2023-09-16
Enamine
EN300-2004739-0.25g
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
2228901-72-0
0.25g
$1051.0 2023-09-16
Enamine
EN300-2004739-0.5g
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
2228901-72-0
0.5g
$1097.0 2023-09-16
Enamine
EN300-2004739-1.0g
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
2228901-72-0
1g
$1142.0 2023-06-02
Enamine
EN300-2004739-2.5g
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
2228901-72-0
2.5g
$2240.0 2023-09-16
Enamine
EN300-2004739-5.0g
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
2228901-72-0
5g
$3313.0 2023-06-02
Enamine
EN300-2004739-10.0g
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
2228901-72-0
10g
$4914.0 2023-06-02
Enamine
EN300-2004739-1g
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
2228901-72-0
1g
$1142.0 2023-09-16
Enamine
EN300-2004739-5g
methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate
2228901-72-0
5g
$3313.0 2023-09-16

Additional information on Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate

Recent Advances in the Study of Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate (CAS: 2228901-72-0)

Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate (CAS: 2228901-72-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate via a multi-step reaction pathway, starting from readily available precursors. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), making it a viable candidate for large-scale production. The compound's structural features, including the chloro and hydroxypropan-2-yl groups, were identified as critical for its biological activity, particularly in modulating specific enzymatic pathways involved in inflammation.

In another groundbreaking study, researchers explored the compound's potential as a scaffold for designing inhibitors of protein kinases, which are often implicated in cancer progression. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that derivatives of Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate exhibited potent inhibitory activity against several kinase targets, with IC50 values in the nanomolar range. Molecular docking studies further elucidated the binding interactions, providing insights for future structure-activity relationship (SAR) optimizations.

Furthermore, recent preclinical evaluations have shown promising results for the compound's anti-inflammatory properties. In a murine model of rheumatoid arthritis, treatment with Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate significantly reduced pro-inflammatory cytokine levels and ameliorated joint swelling. These findings, published in European Journal of Pharmacology (2023), suggest its potential as a lead compound for developing new anti-arthritic therapies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate, such as its metabolic stability and bioavailability. Ongoing research is focused on derivatization strategies to enhance these properties while retaining its biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 2-chloro-4-(2-hydroxypropan-2-yl)benzoate (CAS: 2228901-72-0) represents a versatile and promising compound in the realm of drug discovery. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future research should prioritize the development of optimized derivatives and comprehensive preclinical studies to fully realize its therapeutic potential.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited